Cas no 1803746-97-5 (4-Fluorobenzo[d]oxazole-2-acetonitrile)

• Product Name: 4-Fluorobenzo[d]oxazole-2-acetonitrile
• CAS No: 1803746-97-5
• MF: C₉H₅FN₂O
• MW: 176.147205114365
• CID: 4818950
• Update Time: 2025-06-08

4-Fluorobenzo[d]oxazole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluorobenzo[d]oxazole-2-acetonitrile

• Inchi： 1S/C9H5FN2O/c10-6-2-1-3-7-9(6)12-8(13-7)4-5-11/h1-3H,4H2
• InChI Key： GAQLMJYUTXOGAI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N=C(CC#N)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 4-Fluorobenzo[d]oxazole-2-acetonitrile

4-Fluorobenzo[d]oxazole-2-acetonitrile (CAS No. 1803746-97-5): A Promising Scaffold in Medicinal Chemistry and Drug Discovery

The 4-fluorobenzo[d]oxazole-2-acetonitrile, identified by the CAS No. 1803746-97-5, represents a structurally unique compound with significant potential in pharmaceutical research. This molecule combines the pharmacophoric features of a benzo[d]oxazole core, a fluorine substituent at the 4-position, and an acetonitrile group attached to the 2-position, creating a versatile platform for modulating biological activities. Recent advancements in synthetic methodologies and computational modeling have enabled researchers to explore its applications across diverse therapeutic areas, including oncology, neurology, and infectious diseases.

Structurally, the benzo[d]oxazole ring system is a well-documented privileged structure in drug design due to its inherent stability and ability to form hydrogen bonds. The introduction of a fluorine atom at the para-position (4-fluoro substitution) enhances lipophilicity and metabolic stability while modulating electronic properties—a strategy frequently employed to optimize drug-like characteristics. The acetonitrile group at position 2 further contributes to bioisosteric flexibility, allowing it to mimic carboxylic acid or amide functionalities in receptor-binding pockets. This combination positions CAS No. 1803746-97-5 as an ideal candidate for structure-based drug design (SBDD) and fragment-based lead optimization (FBLO).

In recent studies published in Journal of Medicinal Chemistry, researchers demonstrated that analogs of 4-fluorobenzo[d]oxazole-2-acetonitrile exhibit potent inhibitory activity against tyrosine kinases implicated in cancer progression. For instance, one derivative showed submicromolar IC₅₀ values against ABL1 kinase in chronic myeloid leukemia (CML) models, outperforming imatinib in selectivity profiles. The fluorine atom’s ability to disrupt water networks around the kinase active site was highlighted as a key factor enabling this enhanced specificity—a finding corroborated by molecular dynamics simulations.

Beyond oncology, this compound’s structural versatility has been leveraged in neurodegenerative disease research. A 2023 study from Nature Communications revealed that substituting the acetonitrile moiety with sulfonamide groups generated compounds capable of crossing the blood-brain barrier (BBB) while inhibiting β-secretase 1 (BACE1). The parent structure (CAS No. 1803746-97-5) served as an essential reference compound, demonstrating how slight modifications can drastically alter pharmacokinetic properties without compromising core activity.

In infectious disease applications, computational docking studies suggest that benzo[d]oxazole derivatives like CAS No. 1803746-97-5 could bind competitively with SARS-CoV-2 main protease (Mpro), a critical target for antiviral therapies. While experimental validation is ongoing, these findings underscore its utility as a lead compound for pandemic response research programs requiring rapid compound screening.

Synthetic accessibility remains a key advantage of this scaffold. Solid-phase synthesis protocols reported in Tetrahedron Letters enable scalable production using microwave-assisted condensation reactions between substituted oxaazoles and cyanomethylating agents—a process achieving >95% purity under optimized conditions. This methodological robustness supports high-throughput screening campaigns necessary for modern drug discovery pipelines.

Toxicological evaluations indicate favorable safety profiles compared to traditional oxazole-based compounds. Acute toxicity studies in rodents showed LD₅₀ values exceeding 2 g/kg when administered orally—a result attributed to the acetonitrile group’s reduced hepatotoxicity compared to nitrile-only analogs. However, ongoing investigations into long-term effects are prioritized due to fluorinated compounds’ potential for bioaccumulation.

The integration of artificial intelligence (AI)-driven platforms has accelerated exploration of this scaffold’s chemical space. Machine learning models trained on datasets including CAS No. 1803746-97-5’s molecular descriptors predict promising interactions with novel targets like G protein-coupled receptors (GPCRs). These predictions are currently being validated through CRISPR-Cas9-based phenotypic screens in human cell lines.

In conclusion, the 4-fluorobenzo[d]oxazole-2-acetonitrile framework offers unprecedented opportunities for advancing precision medicine through its tunable physicochemical properties and broad biological applicability domains (PAINS-free profile). As interdisciplinary research continues bridging synthetic chemistry with systems biology approaches, CAS No. 1803746-97-5 stands at the forefront of next-generation drug discovery paradigms,